molecular formula C25H20D5NO2 B1159174 JWH 122 N-(5-hydroxypentyl) metabolite-d5

JWH 122 N-(5-hydroxypentyl) metabolite-d5

Cat. No. B1159174
M. Wt: 376.5
InChI Key: ALUOSHHIHVCMCU-QMJOWLLBSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

JWH 122 N-(5-hydroxypentyl) metabolite-d5 contains five deuterium atoms at the 2, 4 ,5, 6, and 7 positions. It is intended for use as an internal standard for the quantification of JWH 122 N-(5-hydroxypentyl) metabolite by GC- or LC-mass spectrometry. JWH 122 is a synthetic cannabinoid (CB) of the naphthoylindole class that is structurally related to JWH 018 and JWH 073. It displays high-affinities for both CB1 (Ki = 0.69 nM) and CB2 (Ki = 1.2 nM) receptors. JWH 122 N-(5-hydroxypentyl) metabolite is a metabolite of JWH 122 that is characterized by monohydroxylation of the N-alkyl chain. Currently, there are no reports of its biological activity.

Scientific Research Applications

1. Metabolism of JWH-122

JWH-122 is a synthetic cannabinoid that has been extensively studied for its metabolism in both in vitro and in vivo models. The compound undergoes various metabolic transformations, including hydroxylation on the naphthalene and indole moieties, dehydrogenation, and cleavage of the N-pentyl side chain. Metabolites such as dihydrodiol, formed via epoxide formation on the naphthalene moiety, and a metabolite carrying a carboxyl group on the N-pentyl side chain have been identified. These metabolites are excreted in conjugated forms as glucuronide or sulfate in urine, with conjugation rates above 50% (De Brabanter et al., 2013).

2. Analytical Detection and Differentiation of JWH-122 Metabolites

The detection of JWH-122 metabolites in biological samples is crucial for forensic and toxicological purposes. Techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) have been developed to identify and quantify these metabolites. For instance, specific metabolites such as 5-hydroxypentyl JWH-018 have been synthesized and analyzed to elucidate the structure-specific mass spectral fragmentations and retention properties, aiding in the confirmation of the consumption of synthetic cannabinoids (Emerson et al., 2013).

3. Distinction Between JWH-122 and Other Synthetic Cannabinoids

Differentiating the use of various synthetic cannabinoids can be challenging due to the structural similarities and overlapping metabolic profiles. However, studies have indicated that certain metabolites and their concentration ratios can serve as distinguishing markers. For example, the concentration ratio of the N-(5-hydroxypentyl) metabolite to the N-(4-hydroxypentyl) metabolite of JWH-018 can be used as a criterion to differentiate between the abuse of different synthetic cannabinoids (Jang et al., 2014).

4. Pharmacological Activity of Metabolites

The metabolites of synthetic cannabinoids, including JWH-122, are not merely inactive byproducts. Some retain affinity and activity for cannabinoid receptors. For instance, JWH-018-N-(5-hydroxypentyl) β-D-glucuronide, a major glucuronidated metabolite of JWH-018, binds to cannabinoid type 1 receptors (CB1Rs) and possesses antagonistic activity at these receptors, indicating the complexity and significance of metabolite interactions at the receptor level (Seely et al., 2012).

properties

Product Name

JWH 122 N-(5-hydroxypentyl) metabolite-d5

Molecular Formula

C25H20D5NO2

Molecular Weight

376.5

InChI

InChI=1S/C21H22ClNO2/c1-15(24)7-6-12-23-14-18(17-9-3-5-11-20(17)23)21(25)13-16-8-2-4-10-19(16)22/h2-5,8-11,14-15,24H,6-7,12-13H2,1H3/i3D,5D,9D,11D,14D

InChI Key

ALUOSHHIHVCMCU-QMJOWLLBSA-N

SMILES

O=C(C1=CC=C(C)C2=C1C=CC=C2)C3=C([2H])N(CCCCCO)C4=C([2H])C([2H])=C([2H])C([2H])=C43

synonyms

MAM2201 N-(5-hydroxypentyl) metabolite-d5

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
JWH 122 N-(5-hydroxypentyl) metabolite-d5
Reactant of Route 2
Reactant of Route 2
JWH 122 N-(5-hydroxypentyl) metabolite-d5
Reactant of Route 3
Reactant of Route 3
JWH 122 N-(5-hydroxypentyl) metabolite-d5
Reactant of Route 4
Reactant of Route 4
JWH 122 N-(5-hydroxypentyl) metabolite-d5
Reactant of Route 5
Reactant of Route 5
JWH 122 N-(5-hydroxypentyl) metabolite-d5
Reactant of Route 6
Reactant of Route 6
JWH 122 N-(5-hydroxypentyl) metabolite-d5

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.